Cas no 1444164-61-7 (N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide)

• Product Name: N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide
• CAS No: 1444164-61-7
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 5887022
• PubChem ID: 75404173
• Update Time: 2025-07-15

N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide
• Z648954768
• EN300-26686131
• N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxoisoindol-2-yl)butanamide
• 1444164-61-7
• AKOS034510282

• Inchi： 1S/C19H22N4O3/c1-22-11-8-19(13-20,9-12-22)21-16(24)7-4-10-23-17(25)14-5-2-3-6-15(14)18(23)26/h2-3,5-6H,4,7-12H2,1H3,(H,21,24)
• InChI Key： PFDDPEAZEKAPKI-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(C2C=CC=CC=2C1=O)=O)NC1(C#N)CCN(C)CC1

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.5Ų

Additional information on N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide

N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide: A Comprehensive Overview

N-(4-cyano-1-methylpiperidin-4-yl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanamide (CAS No. 1444164617) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of N-(4-cyano... is characterized by a piperidine ring substituted with a cyano group and a methyl group at the 4th and 1st positions, respectively. The piperidine moiety is further connected to a butanamide chain, which terminates in a 2H-pyrrolidone ring system (also known as an isoindole derivative). This combination of structural elements contributes to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the importance of N-(4-cyano... in various therapeutic areas. For instance, its ability to modulate key cellular pathways has made it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary in vitro experiments have demonstrated its potential as an anticancer agent due to its ability to inhibit tumor growth and induce apoptosis in cancer cells.

The synthesis of N-(4-cyano... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperidine ring via intramolecular cyclization and the subsequent functionalization of the nitrogen atom with the cyano and methyl groups. The final step involves coupling the piperidine derivative with the isoindole moiety through amide bond formation.

From an analytical standpoint, N-(4-cyano... has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed the compound's purity and structural integrity. Furthermore, computational studies using molecular docking have provided insights into its binding affinity towards various protein targets, further underscoring its therapeutic potential.

In terms of pharmacokinetics, N-(4-cyano... exhibits favorable absorption profiles in preclinical models, suggesting that it could be administered orally without significant issues related to bioavailability. However, further studies are required to evaluate its metabolic stability and clearance rates in vivo.

One of the most exciting developments related to N-(4-cyano... is its role in targeted drug delivery systems. Researchers have explored its use as a carrier molecule for delivering therapeutic agents to specific tissues or cells. This application leverages the compound's ability to penetrate cellular membranes efficiently while maintaining its stability under physiological conditions.

Despite its promising attributes, there are challenges associated with the large-scale production and commercialization of N-(4-cyano... These include optimizing synthetic yields to reduce costs and ensuring compliance with regulatory standards for pharmaceutical compounds.

In conclusion, N-(4-cyano... (CAS No. 1444167) represents a significant advancement in medicinal chemistry with broad implications for drug development. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in addressing unmet medical needs across multiple therapeutic areas.